Cas no 67497-51-2 ( )

• Product Name: &nbsp
• CAS No: 67497-51-2
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 966132
• PubChem ID: 302929
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1H-benzimidazol-2-ylsulfanyl)acetate
• (1H-benzimidazol-2-ylmercapto)-acetic acid methyl ester
• (1H-Benzimidazol-2-ylmercapto)-essigsaeure-methylester
• AC1L71M4
• CCG-48179
• CTK2F7631
• HMS1526H16
• Maybridge4_001930
• methyl ester of 2-(2-benzimidazolylthio)acetic acid
• NSC190680
• STOCK2S-34596
• methyl (1H-benzimidazol-2-ylsulfanyl)acetate
• Q27165770
• NSC-190680
• DTXSID00307309
• Methyl [(1H-benzimidazol-2-yl)sulfanyl]acetate
• 67497-51-2
• methyl (1H-benzimidazol-2-ylthio)acetate
• CHEBI:94018
• BRD-K37727696-001-01-7
• methyl 2-(1H-benzoimidazol-2-ylsulfanyl)acetate
• SR-01000637743-1
• 2-(1H-benzimidazol-2-ylthio)acetic acid methyl ester
• BAS 00687448
• AKOS000593528
• STK829788
•  

• Inchi： 1S/C10H10N2O2S/c1-14-9(13)6-15-10-11-7-4-2-3-5-8(7)12-10/h2-5H,6H2,1H3,(H,11,12)
• InChI Key： LQNXNSNLYCZSOL-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 222.0464
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• PSA: 54.98
• LogP: 1.82800